2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(1,1-dioxo-4-propyl-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H23N3O4S2/c1-3-13-23-16-10-6-8-12-18(16)29(25,26)22-20(23)28-14-19(24)21-15-9-5-7-11-17(15)27-4-2/h5-12H,3-4,13-14H2,1-2H3,(H,21,24)
• InChI Key: VIJDTSZOQUNTGB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NC3=CC=CC=C3OCC
• Molecular Formula: C20H23N3O4S2
• Molecular Weight: 433.5 g/mol

Description

The compound is a derivative of benzo[e][1,2,4]thiadiazine, which is a type of organic compound known as a heterocyclic compound. Heterocyclic compounds contain a ring structure that includes atoms of at least two different elements. In this case, the ring structure includes carbon, nitrogen, and sulfur atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by nuclear magnetic resonance (NMR) and mass spectrometry (MS) analysis, which are common techniques used in the structural elucidation of organic compounds.

Future Directions

Future research on this compound could involve further exploration of its biological activity, potential applications, and methods for its synthesis. This could lead to the development of new drugs or other useful compounds.